
Authored by a Senior Application Scientist

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1,3-Dibromo-2-ethoxy-5-

isopropylbenzene

CAS No.: 2379321-83-0

Cat. No.: B6293594

Get Quote

This guide provides a comprehensive technical overview for the determination and validation of

the molecular formula C11H14Br2O. It is intended for researchers, scientists, and drug

development professionals who require a robust understanding of the analytical chemistry

principles and methodologies used to characterize novel or synthesized chemical entities. We

will move beyond theoretical calculations to detail the experimental workflows that provide

empirical validation, ensuring the highest degree of scientific integrity.

Foundational Molecular Properties
The molecular formula C11H14Br2O provides the elemental composition of the compound.

From this, we can derive fundamental theoretical data that will serve as the benchmark for

experimental validation.

Elemental Composition and Molecular Weight
Calculation
The molecular weight is calculated using the atomic weights of the constituent elements:

Carbon (C), Hydrogen (H), Bromine (Br), and Oxygen (O). It is critical to distinguish between

the average molecular weight (based on natural isotopic abundance) and the monoisotopic
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mass (based on the most abundant isotope of each element), as different analytical techniques

measure different values.

Element Count
Average Atomic
Weight (Da)

Monoisotopic Mass
(Da)

Carbon 11 12.011 12.00000

Hydrogen 14 1.008 1.00783

Bromine 2 79.904 78.91834

Oxygen 1 15.999 15.99491

Total ~322.03 Da 319.94113 Da[1]

The monoisotopic mass is the value of primary importance in high-resolution mass

spectrometry.

The Challenge of Isomerism
A single molecular formula rarely corresponds to a single chemical structure. Isomers are

compounds that share the same molecular formula but have different arrangements of atoms.

[2][3] For C11H14Br2O, numerous structural isomers can exist, each potentially having unique

chemical, physical, and pharmacological properties.

Examples of known isomers for C11H14Br2O include:

1,3-dibromo-5-pentoxybenzene[1][4]

3,5-bis(bromomethyl)-2,4,6-trimethylphenol[1]

Therefore, while the techniques described herein will confirm the molecular formula and weight,

they must be complemented by other spectroscopic methods (e.g., NMR, IR) to elucidate the

definitive chemical structure.

Experimental Verification via Mass Spectrometry
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Mass Spectrometry (MS) is the cornerstone technique for determining the molecular weight of

a compound. It measures the mass-to-charge ratio (m/z) of ionized molecules, providing data

of exceptional accuracy.

The Causality of Ionization and Isotopic Patterns
The choice of ionization technique (e.g., Electrospray Ionization - ESI, Atmospheric Pressure

Chemical Ionization - APCI) depends on the analyte's properties. For many organic molecules,

ESI is a "soft" ionization method that minimizes fragmentation, allowing for clear observation of

the molecular ion.

A compound containing two bromine atoms will produce a highly characteristic isotopic pattern

in the mass spectrum. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural

abundance.[5] This results in a distinctive cluster of peaks for the molecular ion:

M+ peak: Contains two ⁷⁹Br isotopes.

M+2 peak: Contains one ⁷⁹Br and one ⁸¹Br isotope. This peak will be approximately twice the

intensity of the M+ peak.

M+4 peak: Contains two ⁸¹Br isotopes. This peak will be approximately the same intensity as

the M+ peak.

This M:(M+2):(M+4) intensity ratio of roughly 1:2:1 is a definitive signature for a dibrominated

compound and serves as a self-validating feature of the analysis.[6]

Protocol: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: Dissolve 1-2 mg of the purified compound in 1 mL of a suitable solvent

(e.g., methanol, acetonitrile).

Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure

high mass accuracy.

Method Setup:

Ionization Mode: ESI, positive or negative ion mode.
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Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high resolution.

Scan Range: Set a range appropriate to capture the expected m/z of the molecular ion

(e.g., 100-500 m/z).

Sample Infusion: Introduce the sample solution into the ion source via direct infusion or

coupled with liquid chromatography (LC) for sample cleanup.[7][8]

Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal intensity for the

molecular ion cluster.

Data Analysis:

Identify the isotopic cluster corresponding to the molecular ion.

Confirm the 1:2:1 peak intensity ratio for M, M+2, and M+4.

Determine the experimental monoisotopic mass from the M+ peak. This value should be

within 5 ppm of the theoretical value (319.94113 Da).

Workflow Diagram: Mass Spectrometry Analysis
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Caption: Workflow for molecular weight determination by HRMS.

Experimental Verification via Elemental Analysis
Elemental Analysis (EA), specifically CHN combustion analysis, provides an orthogonal,

quantitative method to verify the empirical formula of a pure organic compound.[9]
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The Principle of Combustion Analysis
This technique involves the complete combustion of a precisely weighed sample in an excess

of oxygen. The resulting gases (CO₂, H₂O, N₂, etc.) are separated and quantified by a detector.

[9][10] The mass fractions of carbon and hydrogen in the original sample are then calculated.

For C11H14Br2O, the theoretical percentages are:

Element Mass Percentage

Carbon 41.03%

Hydrogen 4.38%

Oxygen 4.97%

Bromine 49.62%

By comparing the experimentally determined percentages of C and H to these theoretical

values, the elemental formula can be confirmed. Most chemistry journals consider a deviation

of ±0.4% to be acceptable for establishing purity and confirming the formula.[11]

Protocol: CHN Combustion Analysis
Sample Preparation: Ensure the sample is homogenous and meticulously dried to remove

any residual solvent or water.

Instrument Calibration: Calibrate the CHN analyzer using a certified organic standard with a

known elemental composition (e.g., acetanilide).[12]

Sample Weighing: Accurately weigh approximately 1-3 mg of the sample into a tin capsule

using an ultra-microbalance.

Combustion: Place the capsule into the analyzer's autosampler. The instrument will drop the

sample into a high-temperature furnace (~900-1000 °C) for flash combustion.[9]

Gas Separation & Detection: The combustion products (CO₂ and H₂O) are passed through a

gas chromatography column for separation and then measured by a thermal conductivity

detector (TCD).
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Data Analysis: The instrument's software calculates the weight percentages of Carbon and

Hydrogen in the sample.

Validation: Compare the experimental %C and %H values to the theoretical values. They

should agree within the accepted ±0.4% tolerance.

Workflow Diagram: Elemental Analysis
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Caption: Workflow for elemental formula verification by CHN analysis.
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Data Synthesis: A Self-Validating System
The true power of this dual-pronged approach lies in its self-validating nature. High-resolution

mass spectrometry provides an extremely precise molecular weight, while elemental analysis

confirms the underlying elemental ratios.

Agreement: The molecular formula derived from the accurate mass measurement in MS

must be the same formula used to calculate the theoretical percentages for elemental

analysis.

Purity Check: A successful elemental analysis (results within ±0.4%) corroborates the

sample's purity, which is a prerequisite for accurate MS analysis.

Confidence: When the results from both independent techniques align, it provides the

highest possible confidence in the assignment of the molecular formula C11H14Br2O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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